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Compound of Interest

Compound Name: H-D-Asp(OMe)-OMe.HCl

Cat. No.: B613123 Get Quote

Technical Data Sheet: H-D-Asp(OMe)-OMe.HCl
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of H-D-Asp(OMe)-OMe.HCl, an

aspartic acid derivative. The data presented is essential for researchers in fields such as

peptide synthesis and medicinal chemistry.

Physicochemical Properties
The fundamental molecular characteristics of H-D-Asp(OMe)-OMe.HCl are summarized below.

Property Value

Molecular Formula C6H12ClNO4[1]

Molecular Weight 197.62 g/mol [1][2][3]

CAS Number 69630-50-8[1][3][4]

Compound Identity
Synonyms: D-Aspartic acid dimethyl ester hydrochloride[2]

Appearance: White to off-white solid[1][3]
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H-D-Asp(OMe)-OMe.HCl is a derivative of the amino acid aspartic acid and is utilized in

various research applications, including as a building block in peptide synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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